![molecular formula C17H24N4OS B4751819 3-[3-(4-ethyl-1-piperazinyl)propyl]-2-thioxo-2,3-dihydro-4(1H)-quinazolinone](/img/structure/B4751819.png)
3-[3-(4-ethyl-1-piperazinyl)propyl]-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
Overview
Description
3-[3-(4-ethyl-1-piperazinyl)propyl]-2-thioxo-2,3-dihydro-4(1H)-quinazolinone is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is also known as EPPQ and has been studied extensively in recent years for its ability to target specific receptors in the body and potentially treat various diseases.
Mechanism of Action
EPPQ has been shown to modulate the activity of sigma-1 and dopamine D3 receptors, which are involved in various physiological processes such as neurotransmitter release, cell signaling, and gene expression. By targeting these receptors, EPPQ can potentially regulate various cellular processes and treat diseases associated with their dysfunction.
Biochemical and Physiological Effects
Studies have shown that EPPQ can induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and improve cognitive function. EPPQ has also been shown to have antioxidant properties, which can protect cells from oxidative stress and prevent cellular damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using EPPQ in lab experiments is its ability to target specific receptors and potentially treat various diseases. However, one limitation is that EPPQ may have off-target effects, which can affect the interpretation of experimental results.
Future Directions
There are several future directions for the study of EPPQ. One potential direction is to investigate the potential of EPPQ in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore the potential of EPPQ as a therapeutic agent for cancer, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to investigate the safety and efficacy of EPPQ in preclinical and clinical settings.
Scientific Research Applications
EPPQ has been studied for its potential pharmacological properties, particularly in the treatment of various diseases such as cancer, inflammation, and neurological disorders. Studies have shown that EPPQ can target specific receptors in the body, such as the sigma-1 receptor and the dopamine D3 receptor, which are involved in various physiological processes.
properties
IUPAC Name |
3-[3-(4-ethylpiperazin-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4OS/c1-2-19-10-12-20(13-11-19)8-5-9-21-16(22)14-6-3-4-7-15(14)18-17(21)23/h3-4,6-7H,2,5,8-13H2,1H3,(H,18,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEIOPHADMUNWSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CCCN2C(=O)C3=CC=CC=C3NC2=S | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.